Cas no 63466-71-7 (Benzoapyrene-d12)

• Product Name: Benzoapyrene-d12
• CAS No: 63466-71-7
• MF: C₂₀H₁₂
• MW: 264.383225440979
• MDL: MFCD00143664
• CID: 502649
• PubChem ID: 24868023
• Update Time: 2025-04-19

Benzoapyrene-d12 Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pyrene-1,2,3,4,5,6,7,8,9,10,11,12-d12
• Benzo[a]pyrene-d12 standard solution
• Benzo(a)pyrene(d12)
• Benzo[a]pyrene-d12
• 3,4-Benzopyrene-d12
• 442847_SUPELCO
• 451797_ALDRICH
• AG-G-35690
• Benzo[a]pyrene-d12100µg
• benzo< a> pyrene-d12
• dodecadeuterio-benzo[def]chrysene
• Perdeuteriobenzo< a> pyren
• Deuterated benzo[a]pyrene
• Perdeuterated benzo[a]pyrene
• Benzo[a]pyrene D12
• HY-107377S
• Benzo[a]pyrene-d12, 98 atom % D
• Benzo[a]pyrene-d12 98 atom % D
• Benzo[a]pyrene-d12, analytical standard
• 63466-71-7
• 1,2,3,4,5,6,7,8,9,10,11,12-dodecadeuteriobenzo[a]pyrene
• S37 - Low Level CIP2 contaminants
• CS-0436474
• 3,4-Benzopyrene-d12, Deuterated benzo[a]pyrene
• Benzo[a]pyrene D12 10 microg/mL in Acetonitrile
• F90527
• (?H??)pentacyclo[10.6.2.0?,?.0?,??.0??,??]icosa-1(18),2(7),3,5,8,10,12,14,16,19-decaene
• DTXSID00894062
• Benzo[a]pyrene D12 10 microg/mL in Cyclohexane
• Benzo[a]pyrene D12 100 microg/mL in Cyclohexane
• Benzo[a]pyrene-1,2,3,4,5,6,7,8,9,10,11,12-d12; Benzo[a]pyrene-d12 (9CI); Benzo[a]pyrene d12; Perdeuterated benzo[a]pyrene; [12-2H]Benzo[a]pyrene; Benzo[a]pyrene D12
• DB-318654
• FMMWHPNWAFZXNH-AQZSQYOVSA-N
• ((2)H??)pentacyclo[10.6.2.0(2),?.0?,(1)?.0(1)?,(2)?]icosa-1(19),2(7),3,5,8,10,12(20),13,15,17-decaene
• Benzoapyrene-d12

• MDL： MFCD00143664
• Inchi： 1S/C20H12/c1-2-7-17-15(4-1)12-16-9-8-13-5-3-6-14-10-11-18(17)20(16)19(13)14/h1-12H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D
• InChI Key： FMMWHPNWAFZXNH-AQZSQYOVSA-N
• SMILES： C12C3C([2H])=C([2H])C4=C([2H])C([2H])=C([2H])C(=C([2H])C([2H])=C1C1C([2H])=C([2H])C([2H])=C([2H])C=1C=3[2H])C=24

Computed Properties

• Exact Mass: 264.169221334g/mol
• Monoisotopic Mass: 264.169221334g/mol
• Isotope Atom Count: 12
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Yellow or yellowish green powder
• Density: 1.348
• Melting Point: 177-180 °C (lit.)
• Boiling Point: 495 °C(lit.)
• Flash Point: 228.6 °C
• Solubility: Insoluble in water, soluble in acetone

Benzoapyrene-d12 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317,H340,H350,H360,H410
• Warning Statement： P201,P273,P280,P308+P313,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 45-46-60-61-43-50/53
• Safety Instruction： 53-45-60-61
• Hazardous Material Identification：
• Storage Condition：room temp
• Risk Phrases：R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons